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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl allyl phosphate (DEAP) is a versatile organophosphate ester with applications in

organic synthesis and polymer chemistry, notably as a flame retardant. Understanding its

stability and optimal storage conditions is crucial for ensuring its integrity and performance in

research and development settings. This technical guide provides a comprehensive overview

of the known stability profile of Diethyl allyl phosphate, recommended storage conditions, and

detailed experimental protocols for its stability assessment. While specific kinetic data for

Diethyl allyl phosphate is not extensively available in public literature, this guide leverages

information on similar organophosphate esters and established principles of stability testing to

provide a thorough resource.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diethyl allyl phosphate is

presented in Table 1.

Table 1: Physical and Chemical Properties of Diethyl Allyl Phosphate
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Property Value Reference

CAS Number 3066-75-9 [1][2]

Molecular Formula C₇H₁₅O₄P [2]

Molecular Weight 194.17 g/mol [2]

Appearance Colorless transparent liquid [3]

Boiling Point 45-46 °C (lit.) [2][4]

Density 1.09 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.422 (lit.) [2][4]

Flash Point 110 °C (230 °F) - closed cup [2][4]

Solubility
Soluble in organic solvents;

limited solubility in water.
[3]

Stability Profile
Diethyl allyl phosphate is generally stable under normal laboratory conditions.[5] However, it

is susceptible to degradation under certain environmental stresses. The primary degradation

pathways for organophosphate esters like DEAP are hydrolysis and thermal decomposition.

Hydrolysis
Phosphate esters can undergo hydrolysis, and the rate of this reaction is typically influenced by

pH and temperature. While specific hydrolysis kinetics for Diethyl allyl phosphate are not

readily found in the literature, the general mechanism involves the nucleophilic attack of water

on the phosphorus center, leading to the cleavage of the P-O-C bond. This process can be

catalyzed by both acids and bases.

Thermal Degradation
DEAP is known to be sensitive to high temperatures. Intense heating can lead to the formation

of explosive mixtures with air.[1] Notably, its polymer, poly(diethyl allyl phosphate) (PDEAP),

undergoes thermal degradation to primarily yield the DEAP monomer, suggesting that the

monomer itself will decompose at elevated temperatures.[6][7] The decomposition of
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organophosphorus compounds with a high level of oxygenation, such as phosphates, often

occurs via the elimination of a phosphorus acid at elevated temperatures.[8]

Photostability
Exposure to direct sunlight should be avoided.[5] While specific photodegradation studies on

Diethyl allyl phosphate are not widely published, organophosphate esters, in general, can be

susceptible to degradation upon exposure to UV radiation.

Recommended Storage Conditions
To ensure the long-term stability and quality of Diethyl allyl phosphate, the following storage

conditions are recommended based on information from safety data sheets and general

chemical handling guidelines.

Table 2: Recommended Storage Conditions for Diethyl Allyl Phosphate
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Parameter Recommendation Rationale Reference

Temperature

Room temperature.

Avoid extremes of

temperature.

To prevent thermal

degradation and

potential

polymerization.

[5][9]

Atmosphere

Store under an inert

gas (e.g., argon,

nitrogen).

To prevent oxidation

and reaction with

atmospheric moisture.

[1]

Container
Tightly closed

container.

To prevent

evaporation and

exposure to moisture

and air.

[1][5][9]

Environment
Dry, cool, and well-

ventilated place.

To minimize exposure

to moisture and heat,

which can accelerate

degradation.

[5][9]

Light Exposure
Protect from direct

sunlight.

To prevent potential

photodegradation.
[5]

Incompatible Materials
Strong oxidizing

agents.

To avoid potentially

hazardous reactions.
[5]

Experimental Protocols for Stability Assessment
The following section provides detailed methodologies for conducting forced degradation

studies on Diethyl allyl phosphate. These protocols are based on general guidelines for

organophosphate esters and are intended to help researchers identify potential degradation

products and establish a stability-indicating analytical method.

General Workflow for Forced Degradation Studies
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Caption: General workflow for conducting forced degradation studies on Diethyl allyl
phosphate.

Protocol 1: Acid and Base Hydrolysis
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Sample Preparation: Prepare a solution of Diethyl allyl phosphate in a suitable solvent

(e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis: To one aliquot of the sample solution, add an equal volume of 0.1 M

hydrochloric acid.

Base Hydrolysis: To a second aliquot, add an equal volume of 0.1 M sodium hydroxide.

Incubation: Incubate the solutions at a controlled temperature (e.g., 60°C).

Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

Neutralization: Neutralize the samples before analysis (acidic samples with a base, and

basic samples with an acid).

Analysis: Analyze the samples using a suitable analytical method to quantify the remaining

DEAP and any degradation products.

Protocol 2: Oxidative Degradation
Sample Preparation: Prepare a 1 mg/mL solution of Diethyl allyl phosphate in a suitable

solvent.

Stress Condition: Add a solution of 3% hydrogen peroxide to the sample solution.

Incubation: Keep the solution at room temperature.

Sampling: Collect samples at various time points.

Analysis: Analyze the samples to determine the extent of degradation.

Protocol 3: Thermal Degradation
Solid State: Place a known amount of neat Diethyl allyl phosphate in a controlled

temperature oven (e.g., 60°C, 80°C).

Solution State: Prepare a solution of Diethyl allyl phosphate and incubate it at elevated

temperatures.
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Sampling: At specified times, remove samples (for solid-state, dissolve a known weight in a

suitable solvent).

Analysis: Analyze the samples to assess thermal lability.

Protocol 4: Photostability Testing
Sample Preparation: Prepare a solution of Diethyl allyl phosphate.

Exposure: Expose the solution to a controlled light source that provides both UV and visible

output (e.g., a photostability chamber with an overall illumination of not less than 1.2 million

lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square

meter).

Control: Keep a parallel sample protected from light as a control.

Analysis: After the exposure period, analyze both the exposed and control samples.

Analytical Method Development
A stability-indicating analytical method is crucial for separating and quantifying the parent

compound from its degradation products. High-Performance Liquid Chromatography (HPLC)

with UV detection or Gas Chromatography (GC) with a flame photometric detector (FPD) or a

nitrogen-phosphorus detector (NPD) are common techniques for the analysis of

organophosphate esters.[10] For the identification of degradation products, hyphenated

techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas

Chromatography-Mass Spectrometry (GC-MS) are highly effective.[11]

Signaling Pathways and Logical Relationships
The degradation of Diethyl allyl phosphate can be conceptualized as a series of events

triggered by specific environmental stressors.
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Caption: Conceptual pathways for the degradation of Diethyl allyl phosphate under various

stress conditions.

Conclusion
While Diethyl allyl phosphate is stable under recommended storage conditions, it is

susceptible to degradation by hydrolysis, heat, and potentially light. For researchers and

professionals working with this compound, adherence to proper storage and handling

procedures is paramount to maintain its purity and reactivity. The provided experimental

protocols offer a framework for conducting forced degradation studies to understand its stability

profile in more detail and to develop appropriate analytical methods for its quality control.

Further research to quantify the degradation kinetics and fully elucidate the structures of its

degradation products would be of significant value to the scientific community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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